Cas no 1352306-22-9 ((2S)-2-(azetidin-1-yl)propan-1-ol)

• Product Name: (2S)-2-(azetidin-1-yl)propan-1-ol
• CAS No: 1352306-22-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD30332721
• CID: 5099744
• PubChem ID: 86682897
• Update Time: 2026-03-03

(2S)-2-(azetidin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(azetidin-1-yl)propan-1-ol
• PS-17233
• FVLFVONOIGORQV-LURJTMIESA-N
• 1352306-22-9
• (S)-2-(azetidin-1-yl)propan-1-ol
• F86020
• SCHEMBL14856116

• MDL： MFCD30332721
• Inchi： 1S/C6H13NO/c1-6(5-8)7-3-2-4-7/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： FVLFVONOIGORQV-LURJTMIESA-N
• SMILES： C(O)[C@@H](N1CCC1)C

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on (2S)-2-(azetidin-1-yl)propan-1-ol

Comprehensive Guide to (2S)-2-(azetidin-1-yl)propan-1-ol (CAS No. 1352306-22-9): Properties, Applications, and Market Insights

(2S)-2-(azetidin-1-yl)propan-1-ol (CAS No. 1352306-22-9) is a chiral organic compound featuring an azetidine ring and a hydroxyl group. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery. The (2S)-stereochemistry of this compound makes it particularly valuable for creating enantiomerically pure substances, which are crucial in modern medicinal chemistry.

The growing interest in azetidine-containing compounds stems from their importance in developing novel therapeutics. Researchers are actively investigating (2S)-2-(azetidin-1-yl)propan-1-ol as a potential precursor for central nervous system (CNS) drugs, given the pharmacological relevance of azetidine moieties in neuroactive compounds. Recent studies suggest this molecule could play a role in developing treatments for neurological disorders, a hot topic in current pharmaceutical research.

From a chemical perspective, 1352306-22-9 demonstrates interesting properties that make it valuable for synthetic applications. The presence of both azetidine nitrogen and primary alcohol functionalities provides two reactive sites for further chemical modifications. This dual functionality allows for the creation of diverse molecular architectures, answering the growing demand for versatile chiral intermediates in organic synthesis.

The pharmaceutical industry's shift toward targeted drug delivery systems has increased the relevance of compounds like (2S)-2-(azetidin-1-yl)propan-1-ol. Its molecular structure offers opportunities for creating prodrugs and bioconjugates, addressing current challenges in drug bioavailability and tissue specificity. These applications align perfectly with today's focus on personalized medicine and precision therapeutics.

Market analysis reveals growing demand for chiral building blocks like 1352306-22-9, particularly in regions with strong pharmaceutical R&D sectors. The compound's potential in asymmetric synthesis makes it valuable for contract research organizations and academic laboratories working on enantioselective catalysis projects. Industry experts predict steady growth in this niche chemical market segment over the coming years.

Quality control of (2S)-2-(azetidin-1-yl)propan-1-ol requires careful attention to stereochemical purity, typically verified through advanced analytical techniques like chiral HPLC and optical rotation measurements. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical applications, where even minor enantiomeric impurities can significantly impact biological activity.

Environmental and safety considerations for 1352306-22-9 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper chemical storage conditions and personal protective equipment are recommended when working with this compound, reflecting the broader industry trend toward enhanced laboratory safety standards.

The synthesis of (2S)-2-(azetidin-1-yl)propan-1-ol typically involves stereoselective methods to ensure the desired (2S)-configuration. Recent advancements in organocatalysis have improved the efficiency of producing such chiral compounds, addressing the pharmaceutical industry's need for cost-effective and scalable synthetic routes.

Future research directions for 1352306-22-9 may explore its potential in biocatalysis applications or as a scaffold for metal-organic frameworks (MOFs). These emerging applications could open new market opportunities for this versatile chiral compound, particularly in materials science and green chemistry initiatives.

For researchers considering (2S)-2-(azetidin-1-yl)propan-1-ol for their projects, several key factors should be evaluated: enantiomeric excess, chemical stability, and solubility properties. These characteristics often determine the compound's suitability for specific applications, whether in medicinal chemistry or materials science research.

The intellectual property landscape surrounding 1352306-22-9 includes patents covering its synthetic methods and potential pharmaceutical applications. Companies exploring this compound should conduct thorough patent searches to navigate the competitive landscape effectively, especially given the growing interest in azetidine derivatives for drug development.

Academic interest in (2S)-2-(azetidin-1-yl)propan-1-ol continues to grow, with recent publications exploring its use in multicomponent reactions and as a template for molecular diversity generation. These studies contribute to our understanding of structure-activity relationships in medicinal chemistry, a topic of perpetual relevance in drug discovery.

Supply chain considerations for 1352306-22-9 highlight the importance of reliable chemical suppliers with expertise in chiral compounds. The specialized nature of this product demands suppliers with robust quality control systems and the ability to provide comprehensive analytical data to support research and development efforts.

In conclusion, (2S)-2-(azetidin-1-yl)propan-1-ol (CAS No. 1352306-22-9) represents an important chiral building block with significant potential in pharmaceutical research and specialty chemical applications. Its unique structural features and synthetic versatility position it as a valuable tool for scientists working at the forefront of drug discovery and materials innovation.